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Compound of Interest

Compound Name: Methyl acrylate

Cat. No.: B128795 Get Quote

This guide provides a comprehensive comparison of the mechanical properties of methyl
acrylate composites, primarily focusing on poly(methyl methacrylate) (PMMA) based systems,

against other common polymer composites. The data presented is compiled from various

experimental studies to assist researchers, scientists, and drug development professionals in

material selection and development.

Data Presentation: Comparative Mechanical Properties
The following table summarizes the key mechanical properties of various methyl acrylate
(PMMA) composites and their alternatives. These properties are critical for determining the

suitability of a material for specific structural applications.
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Material
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Tensile
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(MPa)

Young's
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(GPa)

Flexural
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(MPa)

Flexural
Modulus
(GPa)

Impact
Strength
(kJ/m²)

Methyl

Acrylate

(PMMA)

Composite

s

PMMA
None

(Control)

20.92 -

49.30[1]
~5.33[2]

66.1 -

93.33[3][4]

2.12 -

2.55[3][5]
8.795[6]

PMMA

Glass

Fibers

(Short &

Long)

- 3.7[2] 100.79[5] 2.69[5] -

PMMA
Carbon

Fibers
- - 102.58[5] 3.06[5] -

PMMA

Multi-

Walled

Carbon

Nanotubes

(MWCNT)

(1 wt%)

~40

(estimated

increase)

[7]

~4.2

(estimated

increase)

[7]

- - -

PMMA

Zirconium

Oxide

(ZrO2)

Nanofillers

(5 wt%)

- - - - 9.95[6]

PMMA

Hydroxyap

atite (HA)

Nanoparticl

es (1 wt%)

- -
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y

Increased[

8]

-

Significantl

y

Increased[

8]

Alternative

Polymer
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Composite

s

Epoxy
None

(Control)
~25-30[9] - - - -

Epoxy

Multi-

Walled

Carbon

Nanotubes

(MWCNT)

(1 wt%)

No

significant

improveme

nt[7][10]

No

significant

improveme

nt[7][10]

- -

50%

improveme

nt[10]

High-

Impact

Acrylic

Resin

Zirconium

Oxide

Powder

- - - - 7.5[6]

Polycarbon

ate (PC)

Ethylene-

Methyl

Acrylate

(EMA)

(5%)

Marginal

Decrease[1

1]

- - -

381%

Increase[1

1]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of

experimental results. Below are outlines for the key mechanical tests cited in this guide.

Tensile Testing
Objective: To determine the tensile strength, Young's modulus, and elongation at break of a

material.

Methodology:

Specimen Preparation: Dog-bone shaped specimens are prepared according to standards

such as ASTM D638 or ISO 527. The dimensions are precisely measured and recorded.
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Testing Apparatus: A universal testing machine (UTM) equipped with grips to hold the

specimen and a load cell to measure the applied force is used. An extensometer is attached

to the specimen to measure strain.

Procedure:

The specimen is securely mounted in the grips of the UTM.

The extensometer is attached to the gauge section of the specimen.

A tensile load is applied at a constant crosshead speed (e.g., 1 mm/min) until the

specimen fractures.[4]

The load and displacement data are recorded throughout the test.

Data Analysis:

Tensile Strength: Calculated as the maximum load divided by the original cross-sectional

area of the specimen.

Young's Modulus: Determined from the slope of the initial linear portion of the stress-strain

curve.

Elongation at Break: Calculated as the change in gauge length at fracture divided by the

original gauge length, expressed as a percentage.

Flexural Testing (Three-Point Bending Test)
Objective: To measure the flexural strength and flexural modulus of a material.

Methodology:

Specimen Preparation: Rectangular beam specimens are fabricated according to standards

like ASTM D790 or ISO 178. Dimensions are carefully measured. For some studies,

specimens with dimensions of 25 x 2 x 2 mm³ are used.[4]

Testing Apparatus: A universal testing machine is configured for a three-point bending test

with a loading nose and two supports.
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Procedure:

The specimen is placed on the two supports, ensuring it is centered.

The loading nose is positioned at the midpoint of the specimen.

A load is applied at a constant rate until the specimen fractures or reaches a specified

deflection.

The load and deflection data are continuously recorded.

Data Analysis:

Flexural Strength (σ): Calculated using the formula: σ = 3FL / 2bd², where F is the

maximum load, L is the support span, b is the width, and d is the thickness of the

specimen.

Flexural Modulus (E): Calculated from the slope of the load-deflection curve in the elastic

region using the formula: E = L³m / 4bd³, where m is the slope of the initial straight-line

portion of the load-deflection curve.

Impact Testing (Charpy Method)
Objective: To determine the impact resistance or toughness of a material.

Methodology:

Specimen Preparation: Rectangular specimens, often with a V-notch, are prepared

according to standards like ISO 179. A common specimen dimension is 80 x 10 x 4 mm.[8]

Testing Apparatus: A Charpy impact tester consisting of a weighted pendulum.

Procedure:

The specimen is horizontally positioned on two supports.

The pendulum is raised to a specific height and then released.
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The pendulum strikes the specimen at the midpoint, opposite the notch, causing it to

fracture.

The energy absorbed by the specimen during fracture is measured by the height to which

the pendulum swings after impact.

Data Analysis:

Impact Strength: Calculated as the absorbed energy divided by the cross-sectional area of

the specimen at the notch. The result is typically expressed in kJ/m².

Mandatory Visualization
The following diagram illustrates a generalized workflow for benchmarking the mechanical

properties of methyl acrylate composites against other materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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